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(Vinylbenzyl)trimethylammonium

chloride

Cat. No.: B1584686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of

(Vinylbenzyl)trimethylammonium chloride (VBTAC), a key monomer in the synthesis of

functional polymers. Due to its quaternary ammonium structure, VBTAC exhibits distinct

solubility behavior, which is critical for its handling, polymerization, and application in various

fields, including the development of ion-exchange resins and functional coatings. While

extensive quantitative solubility data is not widely available in published literature, this

document consolidates qualitative information, presents a detailed experimental protocol for

quantitative determination, and illustrates relevant experimental and logical workflows.

Core Compound Profile
Chemical Name: (Vinylbenzyl)trimethylammonium chloride

Synonyms: VBTAC, (ar-Vinylbenzyl)trimethylammonium chloride

CAS Number: 26616-35-3

Molecular Formula: C₁₂H₁₈ClN

Molecular Weight: 211.73 g/mol

Appearance: Typically a white to off-white crystalline powder.
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Solubility Profile of
(Vinylbenzyl)trimethylammonium chloride
(Vinylbenzyl)trimethylammonium chloride is an ionic compound, and its solubility is largely

dictated by the polarity of the solvent. The presence of the charged quaternary ammonium

group confers solubility in polar solvents, while the vinylbenzyl group provides some nonpolar

character. The following table summarizes the available qualitative and semi-quantitative

solubility data.

Solvent Formula Type Solubility
Temperatur
e (°C)

Reference(s
)

Water H₂O Polar Protic Soluble 20 [1]

Methanol CH₃OH Polar Protic Soluble Not Specified [2]

Ethanol C₂H₅OH Polar Protic Soluble Not Specified [2]

Dimethylform

amide (DMF)
C₃H₇NO Polar Aprotic Soluble Not Specified [2]

Note: The term "Soluble" is based on qualitative descriptions in the cited literature. For precise

applications, experimental determination of quantitative solubility is highly recommended.

Experimental Protocol for Quantitative Solubility
Determination
The following protocol outlines a reliable gravimetric method for determining the saturation

solubility of (Vinylbenzyl)trimethylammonium chloride in a specific solvent at a controlled

temperature. This method is based on the principle of isothermal equilibrium.

Objective: To determine the quantitative solubility (e.g., in g/L or mg/mL) of VBTAC in a given

solvent at a specified temperature.

Materials:

(Vinylbenzyl)trimethylammonium chloride (high purity)
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Solvent of interest (analytical grade)

Scintillation vials or sealed glass tubes (e.g., 20 mL)

Thermostatic shaker or incubator with agitation

Syringes (e.g., 5 mL or 10 mL)

Syringe filters (e.g., 0.2 µm PTFE or other solvent-compatible material)

Pre-weighed, dry collection vials

Analytical balance (readable to at least 0.1 mg)

Vacuum oven or nitrogen stream for solvent evaporation

Methodology:

Preparation of Saturated Solution:

Add an excess amount of VBTAC to a scintillation vial. An excess is critical to ensure a

saturated solution is formed with undissolved solid remaining.

Pipette a precise volume (e.g., 10.0 mL) of the chosen solvent into the vial.

Securely cap the vial to prevent any solvent evaporation.

Prepare at least three replicates for each solvent and temperature combination.

Equilibration:

Place the vials in a thermostatic shaker set to the desired experimental temperature (e.g.,

25°C).

Agitate the mixtures for a sufficient duration to ensure equilibrium is reached. A period of

24 to 72 hours is typically recommended.

Phase Separation:
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After the equilibration period, cease agitation and allow the vials to rest in the thermostatic

chamber for at least 4 hours. This allows the excess, undissolved solid to settle, leaving a

clear supernatant.

Sample Collection and Filtration:

Carefully draw a known volume of the clear supernatant (e.g., 5.0 mL) using a syringe.

Immediately attach a 0.2 µm syringe filter to the syringe.

Dispense the filtered solution into a pre-weighed, dry collection vial. Record the exact

volume transferred. This filtration step is crucial to remove any microscopic solid particles.

Solvent Evaporation and Mass Determination:

Accurately weigh the collection vial containing the filtered solution.

Gently evaporate the solvent from the vial. This can be achieved under a slow stream of

nitrogen or by using a vacuum oven at a temperature well below the decomposition point

of VBTAC (decomposition occurs above 240°C).

Once the solvent is completely removed and a dry residue of VBTAC remains, allow the

vial to cool to room temperature in a desiccator to prevent moisture absorption.

Weigh the vial again. The difference between this final mass and the initial mass of the

empty vial gives the mass of the dissolved VBTAC.

Calculation of Solubility:

Calculate the solubility using the following formula: Solubility (g/L) = (Mass of VBTAC

residue (g)) / (Volume of filtered supernatant (L))

Logical and Experimental Workflows
Visualizing the processes involved in utilizing and characterizing VBTAC is essential for

planning research and development activities. The following diagrams illustrate key workflows.
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Caption: Experimental workflow for determining VBTAC solubility.
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Caption: Logical workflow from VBTAC monomer to polymer application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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